Cas no 15667-63-7 (1-Cyano-2-propenyl Acetate)

• Product Name: 1-Cyano-2-propenyl Acetate
• CAS No: 15667-63-7
• MF: C₆H₇NO₂
• MW: 125.125281572342
• MDL: MFCD00010336
• CID: 140930
• PubChem ID: 87562672
• Update Time: 2025-05-22

1-Cyano-2-propenyl Acetate Chemical and Physical Properties

Names and Identifiers

• 1-cyanoprop-2-enyl acetate
• 1-Cyano-2-propenyl Acetate
• 1-Cyanoallyl Acetate
• ACETIC ACID 1-CYANO-2-PROPENYL ESTER
• Acrolein cyanohydrin acetate
• DL-2-Acetoxy-3-butenenitrile
• 2-Acetoxy-3-butenenitrile
• 3-Butenenitrile, 2-(acetyloxy)-
• MEHLEOUIWVWVBF-UHFFFAOYSA-N
• 1-Cyano-2-propenylAcetate
• 1-Cyano-2-propenyl acetate #
• MEHLEOUIWVWVBF-UHFFFAOYSA-
• 1-cyanoprop-2-en-1-yl acetate
• NS
• NS00006406
• FT-0637258
• MFCD00010336
• InChI=1/C6H7NO2/c1-3-6(4-7)9-5(2)8/h3,6H,1H2,2H3
• 15667-63-7
• CHEMBL2271401
• DTXSID801015438
• BP-13279
• SY055015
• EC 239-743-2
• AKOS025294608
• NSC 46585
• W-109169
• EINECS 239-743-2
• BS-43899
• NSC-46585
• CS-0324281
• ACETICACID1-CYANO-2-PROPENYLESTER
• A1196
• D88390
• NSC46585
• SCHEMBL347682

• MDL： MFCD00010336
• Inchi： 1S/C6H7NO2/c1-3-6(4-7)9-5(2)8/h3,6H,1H2,2H3
• InChI Key： MEHLEOUIWVWVBF-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C#N)C=C

Computed Properties

• Exact Mass: 125.04800
• Monoisotopic Mass: 125.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 50.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.03
• Melting Point: NA
• Boiling Point: 74°C/16mmHg(lit.)
• Flash Point: 72 °C
• Refractive Index: 1.4230-1.4250
• PSA: 50.09000
• LogP: 0.62768
• Vapor Pressure: 0.9±0.3 mmHg at 25°C

1-Cyano-2-propenyl Acetate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H227-H301+H311+H331-H315-H319
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P370+P378-P403+P233-P405-P501
• Hazardous Material transportation number：3276
• Hazard Category Code： 23/24
• Safety Instruction： 36/37/39-45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-Cyano-2-propenyl Acetate

Comprehensive Guide to 1-Cyano-2-propenyl Acetate (CAS No. 15667-63-7): Properties, Applications, and Industry Insights

1-Cyano-2-propenyl Acetate (CAS 15667-63-7), also known as 2-Propenyl cyanoacetate, is a versatile organic compound with a molecular formula of C₆H₇NO₂. This ester derivative combines the reactivity of a cyano group and an acetate moiety, making it valuable in synthetic chemistry and industrial applications. Its unique structure enables participation in Michael additions, polymerization reactions, and pharmaceutical intermediate synthesis, aligning with growing interest in sustainable chemical processes.

Recent trends highlight increased searches for "biodegradable acrylate alternatives" and "green chemistry building blocks," where 1-Cyano-2-propenyl Acetate gains attention. Researchers explore its potential in water-based coatings and UV-curable resins, addressing demands for eco-friendly materials. The compound’s low volatility and compatibility with photopolymerization initiators make it relevant for 3D printing applications—a hotspot in material science discussions.

From a technical perspective, 15667-63-7 exhibits a boiling point of ~210°C and density of 1.08 g/cm³. Its electron-deficient double bond facilitates nucleophilic attacks, useful in creating functionalized polymers. Industry reports suggest rising use in adhesive formulations, particularly for medical devices where cyanoacrylate derivatives require modified properties. This responds to frequent queries about "medical-grade adhesive precursors" in patent databases.

Safety profiles of 1-Cyano-2-propenyl Acetate often appear in searches alongside "handling protocols for cyano esters." While not classified as hazardous under standard regulations, proper ventilation controls and nitrile glove protection are recommended during handling—a detail emphasized in recent OSHA guideline updates. The compound’s hydrolysis stability compared to other cyanoacrylates makes it preferable for humid environment applications.

Innovative applications emerge in organic electronics, where its conjugated system assists in developing semiconducting polymers. Patent analytics reveal a 20% annual growth in filings mentioning CAS 15667-63-7 for flexible display materials—addressing trending searches around "foldable screen technology chemistry." This positions the compound as a candidate for next-generation optoelectronic materials.

Environmental considerations drive research into enzymatic synthesis routes for 1-Cyano-2-propenyl Acetate, responding to queries about "biocatalysis in ester production." Recent studies demonstrate lipase-mediated esterification achieving >85% yield, appealing to manufacturers seeking REACH-compliant processes. Such advances align with the EU Chemicals Strategy for Sustainability, frequently referenced in regulatory searches.

Analytical characterization of CAS 15667-63-7 typically involves GC-MS and FTIR spectroscopy, with the nitrile stretch appearing at 2240 cm^-1—a technical detail often sought in spectroscopy forums. Quality control protocols emphasize monitoring peroxide formation during storage, addressing practical concerns raised in chemical storage best practices discussions.

Market projections indicate 6.8% CAGR demand growth for functional acrylate esters through 2030, with 1-Cyano-2-propenyl Acetate benefiting from expansion in advanced material sectors. Its role as a crosslinking modifier in thermoset composites answers frequent queries about "high-performance resin additives," particularly in aerospace and automotive lightweighting applications.